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Compound of Interest

Compound Name: Ethyl red

Cat. No.: B1210116 Get Quote

For researchers and scientists handling Ethyl Red, ensuring its proper disposal is a critical

component of laboratory safety and environmental responsibility. This guide provides a

comprehensive, step-by-step procedure for the safe disposal of Ethyl Red, aligning with

general best practices for hazardous chemical waste management.

Key Chemical and Hazard Information
A thorough understanding of Ethyl Red's properties is fundamental to its safe handling and

disposal. The following table summarizes key data extracted from safety data sheets.
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Property Information

Chemical Name 2-[4-(Diethylamino)phenylazo]benzoic acid

CAS Number 76058-33-8

Appearance Red powder

Solubility
Almost insoluble in water; slightly soluble in

ethanol, soluble in benzene.[1]

Hazards

Causes skin irritation, serious eye irritation, and

may cause respiratory irritation.[1] Contact with

acids liberates very toxic gas.[2]

Incompatible Materials Strong oxidizing agents.[2]

Storage
Keep in a dry, cool, and well-ventilated place.

Keep container tightly closed.[2][3]

Step-by-Step Disposal Protocol
The disposal of Ethyl Red must be managed in a manner that ensures the safety of laboratory

personnel and minimizes environmental impact. As a substance with identified hazards, it

should be treated as hazardous waste.

1. Personal Protective Equipment (PPE): Before handling Ethyl Red waste, ensure appropriate

PPE is worn, including chemical-resistant gloves, safety goggles, and a lab coat.[2]

2. Waste Segregation:

Solid Waste: Collect solid Ethyl Red waste, including contaminated items like weighing

paper, gloves, and paper towels, in a designated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing Ethyl Red should be collected in a separate, leak-proof,

and chemically compatible container labeled as "Hazardous Waste: Ethyl Red." Do not mix

with other chemical wastes unless compatibility has been verified.[4] Halogenated and non-

halogenated solvent wastes should generally be segregated.[5]
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Sharps: Any sharps, such as needles or broken glass contaminated with Ethyl Red, must be

disposed of in a designated sharps container.

3. Container Management:

Use containers that are in good condition and compatible with the chemical waste.[6]

Ensure containers are securely capped when not in use to prevent spills or the release of

vapors.[7][8]

Label all waste containers clearly with "Hazardous Waste," the chemical name ("Ethyl Red"),

and the associated hazards.[7]

4. Storage of Waste:

Store waste containers in a designated Satellite Accumulation Area (SAA) that is at or near

the point of generation.[7][8]

The SAA must be inspected weekly for leaks or deterioration of containers.[8]

Ensure that incompatible wastes are segregated to prevent dangerous reactions. For

instance, keep Ethyl Red waste away from strong oxidizing agents.[2][8]

5. Disposal Procedure:

Do not dispose of Ethyl Red down the drain or in the regular trash.[2][9]

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed chemical waste disposal contractor.[7][10]

Follow all institutional, local, and national regulations for hazardous waste disposal.[2]

6. Spill Management:

In the event of a spill, ventilate the area.[3]

For solid spills, carefully sweep up the material and place it in a designated hazardous waste

container.[2] Avoid generating dust.
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For liquid spills, absorb the spill with an inert material (e.g., vermiculite, sand) and place the

absorbent material into the hazardous waste container.

Clean the spill area thoroughly.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of waste

contaminated with Ethyl Red.
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Caption: Workflow for the proper segregation and disposal of Ethyl Red waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Ethyl Red, protecting both themselves and the environment. Always consult your

institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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